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Compound of Interest

Compound Name: 2-Ethylstyrene

Cat. No.: B3423024

This technical guide provides comprehensive health and safety information for 2-Ethylstyrene,
intended for researchers, scientists, and drug development professionals. It covers
toxicological data, handling procedures, and emergency measures, presenting quantitative
data in structured tables and detailing relevant experimental workflows.

Section 1: Chemical Identification and Physical
Properties

2-Ethylstyrene, also known as 1-ethenyl-2-ethylbenzene, is an aromatic hydrocarbon.[1][2] It
is a colorless liquid that is insoluble in water.[3]

Table 1: Physical and Chemical Properties of 2-Ethylstyrene
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Property Value Source
Molecular Formula C10H12 [1]
Molecular Weight 132.21 g/mol [1]
Appearance Colorless liquid [3]
Density 0.912 g/mL [1]
Boiling Point 187 °C (368.6 °F) [1]
Melting Point -76 °C (-104.8 °F) [1]
Flash Point 58 °C (136 °F) (closed cup) )
(for 2-Methylstyrene)
Vapor Density 4.08 (Relative to Air) [3]
Water Solubility Insoluble [31[5][6]
Autoignition Temperature 440°C (824 °F) (for 2- [6]

Ethyltoluene)

Section 2: Hazard Identification and Classification

2-Ethylstyrene is classified as a hazardous chemical.[7] It is a flammable liquid and vapor.[5]
[7][8][9] Exposure can cause irritation to the skin, eyes, and respiratory tract.[8][9] It is harmful
if inhaled and may be fatal if swallowed and enters the airways due to aspiration risk.[5][7]

Table 2: GHS Hazard Classification for 2-Ethylstyrene and Related Compounds
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Hazard Class GHS Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor.[8][9]
. . H332: Harmful if inhaled.[7][8]
Acute Toxicity, Inhalation Category 4 ]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[8]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[9]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters airways.
[5]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[8][9]
] o H361: Suspected of damaging
Reproductive Toxicity Category 2

fertility or the unborn child.[8]

H372/H373: Causes damage

Specific Target Organ Toxicity
Category 1/2 to organs through prolonged or

(Repeated Exposure)
repeated exposure.[8]

Hazardous to the Aquatic

) Category 2 H401: Toxic to aquatic life.
Environment (Acute)
Hazardous to the Aquatic H412: Harmful to aquatic life
) ) Category 3 ) )
Environment (Chronic) with long lasting effects.[8]

Section 3: Toxicological Information

The primary routes of occupational exposure to styrene-like compounds are inhalation and
dermal absorption.[10] Acute exposure can lead to central nervous system (CNS) depression,
with symptoms including headache, dizziness, nausea, and fatigue.[10][11] It can also cause
irritation to the mucous membranes of the nose and throat.[10] Chronic exposure may result in
persistent CNS effects, including issues with concentration and memory.[10][11]
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Table 3: Toxicological Data Summary (for related compounds)

Test Species Route Value Compound
LD50 Dermal Rabbit >5000 mg/kg Ethylbenzene[8]
) 4000 ppm (4
LC50 Inhalation Rat Ethylbenzene
hours)

Note: Specific quantitative toxicological data for 2-Ethylstyrene is limited in the provided
results. Data for structurally similar compounds like ethylbenzene and styrene are often used
for initial hazard assessment.

The National Toxicology Program (NTP) has listed styrene as "reasonably anticipated to be a
human carcinogen” based on occupational studies showing increased risks for
lymphohematopoietic cancers and evidence of lung tumors in animal studies.[12]

Section 4: Exposure Controls and Personal
Protection

To minimize exposure, work with 2-Ethylstyrene should be conducted in a well-ventilated area,
preferably under a chemical fume hood.[7][13] Use explosion-proof electrical, ventilating, and
lighting equipment.[6][8]

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6][7]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]
[7] Consult with the glove manufacturer to ensure compatibility.[13]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[6][14] A risk assessment
is necessary to determine the appropriate respirator type.[14]

o Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.
[7][13] Wash hands thoroughly after handling, before breaks, and at the end of the workday.
[8][13] Do not eat, drink, or smoke in work areas.[15]
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Table 4: Occupational Exposure Limits (OELSs) for Related Compounds

Organization Compound TWA STELI/Ceiling
200 ppm (15-min);
OSHA (PEL) Styrene 100 ppm (8-hr) 600 ppm (5-min peak)
[11]
NIOSH (REL) Styrene 50 ppm (10-hr) 100 ppm (15-min)[11]
ACGIH (TLV) Styrene 20 ppm (8-hr) 40 ppm[11]
ACGIH (TLV) Ethylbenzene 20 ppm (8-hr)
NIOSH (REL) o-Methylstyrene 50 ppm (10-hr) 100 ppm (15-min)[14]

Section 5: Fire and Explosion Hazard Data

2-Ethylstyrene is a flammable liquid and its vapors can form explosive mixtures with air.[7][16]
Vapors are heavier than air and may travel to a source of ignition and flash back.[6] In a fire,
containers may burst or explode if heated.[6][7][8]

Table 5: Fire and Flammability Data

Property Value Source
Flash Point ~115-129 °F (~46-54 °C) [3]
Lower Explosive Limit (LEL) 1.9 % [3]
Upper Explosive Limit (UEL) 6.1 % [3]
Autoignition Temperature 1066 °F (574 °C) [3]

Water spray/mist, dry
) o ] chemical, carbon dioxide
Suitable Extinguishing Media )
(C0O2), or alcohol-resistant

foam.[5][17]

Hazardous Combustion Carbon monoxide (CO) and

Products carbon dioxide (C0O2).[6][8]
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Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[6]
Use water spray to cool fire-exposed containers.[7][8]

Section 6: Handling, Storage, and Reactivity

Handling: Avoid contact with skin, eyes, and clothing, and avoid breathing vapors.[6][7] Keep
away from heat, sparks, open flames, and other ignition sources.[6][8][9] Use only non-
sparking tools and take precautionary measures against static discharge, including grounding
and bonding containers and equipment.[6][7][8]

Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition.[6][7] Keep
containers tightly closed when not in use.[6][7][8] Recommended storage temperature is 2 - 8
°C.[13] The substance may polymerize if heated or exposed to light, which can be an explosion
hazard.[4][18] Do not store under an inert atmosphere, as an inhibitor (like pTBC) requires
oxygen to function effectively.[13][18]

Reactivity: 2-Ethylstyrene is incompatible with strong oxidizing agents, strong acids, and
peroxides.[7][8] It can oxidize readily in air to form unstable peroxides that may explode.[3]

Section 7: First Aid Measures

Immediate medical attention is often required.[8] Ensure medical personnel are aware of the
material involved and take precautions to protect themselves.[5]

 Inhalation: Move the exposed person to fresh air at once.[19][20] If breathing has stopped or
is difficult, provide artificial respiration or oxygen.[5][8][19] Get medical attention.[8][19]

o Skin Contact: Immediately take off all contaminated clothing.[8][9] Flush the skin with plenty
of water for at least 15 minutes.[6][7][20][21] If irritation persists, seek medical attention.[6][7]
[8][19]

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[5][6][7] Remove contact lenses if present and easy to do.[8][9][20] Get immediate
medical attention.[5][7][8]

 Ingestion: Do NOT induce vomiting due to the risk of aspiration.[5][6][13] If vomiting occurs,
keep the head low so that stomach content doesn't get into the lungs.[6] Clean the mouth
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with water and drink plenty of water afterwards.[5][6][7] Call a physician or poison control
center immediately.[6]

Section 8: Accidental Release Measures

For a spill, immediately evacuate the area and eliminate all ignition sources.[8] Do not touch or
walk through spilled material.[8]

o Personal Precautions: Wear appropriate personal protective equipment (PPE), including a
respirator when ventilation is inadequate.[8]

¢ Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways. Inform relevant authorities if environmental pollution occurs.[8]

o Containment and Cleanup: Stop the leak if it can be done without risk.[8] Absorb the spill
with an inert, non-combustible material such as sand or earth, and place it in a suitable,
closed container for disposal.[6][7][8] Use spark-proof tools for cleanup.[7][8]

Section 9: Experimental Protocols

Detailed experimental protocols are not available in the summarized safety data sheets.
However, a generalized protocol for a key toxicological study, such as an acute oral toxicity test
(LD50), is described below based on standard methodologies like the OECD 423 guidelines.

Protocol: Acute Oral Toxicity Assessment (OECD 423 - Acute Toxic Class Method)

Objective: To determine the acute oral toxicity of 2-Ethylstyrene and classify it into a GHS
toxicity category.

e Animals: Healthy, young adult rodents (typically female rats) are used. Animals are fasted
prior to dosing.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube. Dosing is performed in a stepwise procedure using defined dose levels (e.g.,
5, 50, 300, 2000 mg/kg body weight).

e Procedure:
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[e]

A group of three animals is dosed at a starting level.

o

The outcome (survival or death) determines the next step.

[¢]

If no mortality occurs, a higher dose is used in another group.

[¢]

If mortality occurs, the test is repeated at a lower dose level.

o Observation: Animals are observed for signs of toxicity shortly after dosing and periodically
for up to 14 days. Observations include changes in skin, fur, eyes, and behavior, as well as
measurement of body weight.

« Endpoint: The number of surviving and dead animals at each dose level is recorded. This
data is used to classify the substance's toxicity rather than calculating a precise LD50 value.
All animals are subjected to a gross necropsy at the end of the observation period.

Section 10: Visualizations

The following diagrams illustrate key safety workflows and relationships.

Caption: Logical workflow for managing the hazards of 2-Ethylstyrene.
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Caption: Experimental workflow for an acute oral toxicity (LD50) study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-ethylstyrene [stenutz.eu]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b3423024?utm_src=pdf-body-img
https://www.benchchem.com/product/b3423024?utm_src=pdf-custom-synthesis
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-ethylstyrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Ethylstyrene (mixed isomers) | C10H12 | CID 24218 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

. 2-Methylstyrene | C9H10 | CID 11904 - PubChem [pubchem.ncbi.nim.nih.gov]
. WERCS Studio - Application Error [assets.thermofisher.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. airgas.com [airgas.com]

°
(o] (0] ~ (o)) ol ey w

. fr.cpachem.com [fr.cpachem.com]

e 10. gov.uk [gov.ukK]

e 11. nj.gov [nj.gov]

e 12. Styrene | National Institute of Environmental Health Sciences [niehs.nih.gov]
e 13. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

e 14. airgas.com [airgas.com]

e 15. amsty.com [amsty.com]

e 16. carlroth.com [carlroth.com]

e 17. fishersci.com [fishersci.com]

e 18. shell.com [shell.com]

e 19. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

e 20. First Aid: Chemical Exposure | UMass Memorial Health [ummbhealth.org]
e 21. en.hesperian.org [en.hesperian.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
2-Ethylstyrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3423024#health-and-safety-information-for-2-
ethylstyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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